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Compound of Interest

Compound Name: AB-CHMINACA metabolite M4-D4

Cat. No.: B15598928

Essential Safety and Handling Guide for AB-
CHMINACA Metabolite M4-D4

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal protocols for the analytical reference
material AB-CHMINACA metabolite M4-D4. Due to its classification as a synthetic
cannabinoid and its toxic properties, stringent adherence to these procedures is imperative to
ensure personnel safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

AB-CHMINACA metabolite M4-D4 is a deuterated analog of a synthetic cannabinoid
metabolite. The non-deuterated form and related compounds are known to be potent and toxic.
The Safety Data Sheet (SDS) for the certified reference material (CRM) solution in acetonitrile
indicates the following primary hazards:

o High Flammability: Solutions are highly flammable.
o Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.

e Organ Damage: Causes damage to the central nervous system and visual organs.
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A comprehensive personal protective equipment (PPE) strategy is the primary defense against

accidental exposure. The following table outlines the minimum required PPE for handling AB-
CHMINACA metabolite M4-D4.

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile
gloves. The inner glove should
be tucked under the lab coat
cuff, and the outer glove

should overlap the cuff.

Provides a robust barrier
against dermal absorption.
Double-gloving is a best
practice for handling potent
compounds to mitigate risks

from a single glove failure.

Body Protection

Flame-resistant lab coat, fully

buttoned with tight cuffs.

Protects skin and personal
clothing from splashes of the
flammable solution and contact

with the toxic compound.

Eye and Face Protection

Chemical splash goggles are
mandatory. A full-face shield
should be worn over the
goggles when there is a
significant risk of splashing
(e.g., handling larger volumes,

preparing solutions).

Protects the eyes and face

from splashes and aerosols.

Respiratory Protection

A NIOSH-approved respirator
is required when handling the
neat solid compound or when
there is a potential for
aerosolization. The specific
cartridge should be
appropriate for organic vapors

and fine particulates.

Prevents inhalation of the toxic

compound.

Physicochemical and Safety Data
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The following table summarizes key quantitative data for AB-CHMINACA metabolite M4 and its

deuterated analog.

AB-CHMINACA metabolite

AB-CHMINACA metabolite

Property M4-D4 M4

CAS Number 2703812-37-5 1271630-11-5
Molecular Formula C15H14D4aN202 C15H18N202
Molecular Weight 262.34 g/mol 258.3 g/mol
Formulation Neat solid or solution in Crystalline solid

acetonitrile (100 pg/mL)

Storage Temperature

-20°C

-20°C

Solubility

No data available

DMF: 50 mg/mL, DMSO: 30
mg/mL, Ethanol: 30 mg/mL,
DMF:PBS (pH 7.2) (1:1): 0.5
mg/mL[1]

Flash Point (for solution in

Acetonitrile)

6 °C (42.8 °F)

Not Applicable

Hazard Classifications

Flammable Liquid, Acute
Toxicity (Oral, Dermal,

Inhalation), Eye Irritant

Not fully characterized, handle

as toxic

Experimental Protocol: Safe Handling and Use

The following step-by-step protocol is designed to minimize exposure risk during routine

laboratory operations.

3.1. Preparation and Pre-Handling

o Designated Area: All work with AB-CHMINACA metabolite M4-D4 must be conducted in a
designated area, such as a chemical fume hood, to control airborne contaminants.
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Gather Materials: Assemble all necessary equipment, including PPE, spill kit, and waste
containers, before handling the compound.

PPE Donning: Put on all required PPE as specified in the table above.

Spill Kit: Ensure a spill kit containing absorbent material (e.g., sand, diatomite), and
appropriate cleaning agents is readily accessible.

3.2. Handling and Weighing (Neat Solid)

Controlled Environment: If working with the neat solid, perform all manipulations within a
certified chemical fume hood or a glove box.

Static Control: Use anti-static tools and equipment to prevent the ignition of flammable
solvent vapors that may be present.

Weighing: If weighing the solid, use a tared, sealed container. Handle the container with
forceps to avoid direct contact.

Solution Preparation: If preparing a solution, add the solvent to the container with the
weighed solid slowly to avoid splashing.

3.3. Handling the Solution

Sealed Containers: Keep the container with the AB-CHMINACA metabolite M4-D4 solution
tightly sealed when not in use.

Avoid Aerosols: Prevent the formation of aerosols. When transferring the solution, use a
pipette or syringe and dispense the liquid slowly against the inner wall of the receiving
container.

Temperature Control: Allow the solution to equilibrate to room temperature before opening to
prevent moisture condensation.

3.4. Post-Handling

o Decontamination: Thoroughly decontaminate all surfaces and equipment that may have
come into contact with the compound using an appropriate solvent (e.g., ethanol), followed
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by a cleaning agent.

o PPE Doffing: Remove PPE in the correct order to avoid cross-contamination. Remove the
outer gloves first, followed by the lab coat, face shield, goggles, and inner gloves.

e Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Safe Handling Workflow
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Safe Handling Workflow for AB-CHMINACA Metabolite M4-D4
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Caption: A flowchart illustrating the key steps for the safe handling of AB-CHMINACA
metabolite M4-D4.

Operational and Disposal Plans

4.1. Spill Response

e Evacuate: In case of a significant spill, evacuate all non-essential personnel from the area.
» Ventilate: Ensure the area is well-ventilated.

» Contain: Use an inert, non-combustible absorbent material to contain the spill.

¢ Clean: Collect the absorbed material using non-sparking tools and place it in a sealed,
labeled container for hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly.
4.2. Waste Disposal

All waste materials contaminated with AB-CHMINACA metabolite M4-D4 must be treated as
hazardous waste.

o Segregation: Keep all waste streams separate. Do not mix with other laboratory waste
unless it is part of the deactivation process.

e Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
chemical name "AB-CHMINACA metabolite M4-D4".

e "Unusable and Unrecognizable" Principle: For disposal, the compound must be rendered
unusable and unrecognizable. This can be achieved by mixing it with an inert material.

o Solid Waste: Mix the solid compound with at least an equal volume of other non-
hazardous waste material (e.g., sand, cat litter).

o Liquid Waste: Absorb liquid waste containing the compound onto an inert material.
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o Final Disposal: The sealed and labeled hazardous waste must be disposed of through your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal company. Adhere to all federal, state, and local regulations.

Disposal Decision Pathway

Disposal Pathway for AB-CHMINACA Metabolite M4-D4 Waste
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(e.g., vermiculite, sand) (50/50 ratio)
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Caption: A decision-making flowchart for the proper disposal of waste contaminated with AB-
CHMINACA metabolite M4-D4.
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By implementing these safety and handling procedures, researchers can minimize the risks
associated with AB-CHMINACA metabolite M4-D4 and ensure a safe and compliant
laboratory environment. Always consult your institution's specific safety protocols and EHS
department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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